N-[(1-methanesulfonylpiperidin-4-yl)methyl]-1,3-benzothiazole-2-carboxamide

• IUPAC Name: N-[(1-methylsulfonylpiperidin-4-yl)methyl]-1,3-benzothiazole-2-carboxamide
• InChI: InChI=1S/C15H19N3O3S2/c1-23(20,21)18-8-6-11(7-9-18)10-16-14(19)15-17-12-4-2-3-5-13(12)22-15/h2-5,11H,6-10H2,1H3,(H,16,19)
• InChI Key: QEKQDTZYMCSFHE-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC(CC1)CNC(=O)C2=NC3=CC=CC=C3S2
• Molecular Formula: C15H19N3O3S2
• Molecular Weight: 353.5 g/mol

Description

The compound [(1-methanesulfonylpiperidin-4-yl)methyl]urea and (1-methanesulfonylpiperidin-4-yl)methanesulfonyl chloride are related to your compound of interest. .

Molecular Structure Analysis

The InChI code for [(1-methanesulfonylpiperidin-4-yl)methyl]urea is 1S/C8H17N3O3S/c1-15(13,14)11-4-2-7(3-5-11)6-10-8(9)12/h7H,2-6H2,1H3,(H3,9,10,12). This can provide some insights into the molecular structure of the compound.

Physical And Chemical Properties Analysis

The molecular weight of [(1-methanesulfonylpiperidin-4-yl)methyl]urea is 235.31. It is a solid substance stored at room temperature.

Scientific Research Applications

Medicinal Chemistry and Drug Design

• .

Antioxidant Properties

• Piperidine-based compounds, such as piperine (a natural alkaloid), exhibit antioxidant activity. .

Anti-Inflammatory and Analgesic Effects

• .

Antimicrobial and Antifungal Activity

• Piperidine derivatives have been investigated for their antimicrobial and antifungal effects. .

Cancer Research and Cytotoxicity

• Benzothiazole derivatives have shown promise as antitumor agents. .

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit cox-1 , suggesting that this compound may also target enzymes involved in inflammatory responses.

Mode of Action

It’s known that piperidine derivatives play a significant role in the pharmaceutical industry and are present in more than twenty classes of pharmaceuticals . They are often involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives .

Biochemical Pathways

Given the potential cox-1 inhibitory activity, it can be inferred that the compound may affect the arachidonic acid pathway, which is involved in the production of prostaglandins and other mediators of inflammation .

Pharmacokinetics

Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction , suggesting that they may have favorable pharmacokinetic properties.

Result of Action

Similar compounds have shown anti-inflammatory and analgesic activities , suggesting that this compound may have similar effects.

Action Environment

The success of similar reactions, such as the suzuki–miyaura cross-coupling, originates from a combination of exceptionally mild and functional group tolerant reaction conditions , suggesting that the compound may also be stable under a variety of conditions.

Safety and Hazards

The safety information for [(1-methanesulfonylpiperidin-4-yl)methyl]urea includes several hazard statements: H302, H315, H319, H335. These indicate that the compound may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.